Cas no 874372-95-9 (Piperidine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-4-methyl-)

• Product Name: Piperidine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-4-methyl-
• CAS No: 874372-95-9
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 1893989
• PubChem ID: 16034011
• Update Time: 2025-04-21

Piperidine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(2,3-dihydro-1H-indol-5-yl)sulfonyl]-4-methyl-
• 5-(4-methyl-piperidine-1-sulfonyl)-2,3-dihydro-1H-indole
• NCGC00139271-01
• HMS1912A02
• CHEMBL1474835
• K780-1265
• DB-325170
• SCHEMBL1155852
• 874372-95-9

• Inchi： 1S/C14H20N2O2S/c1-11-5-8-16(9-6-11)19(17,18)13-2-3-14-12(10-13)4-7-15-14/h2-3,10-11,15H,4-9H2,1H3
• InChI Key： HJXKWNDLAVIXBA-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(CCN2)C=1)(N1CCC(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 280.12454906Da
• Monoisotopic Mass: 280.12454906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.8Ų